Cathepsin Inhibitor 4

• Molecular Formula: C24H35N3O5
• Molecular Weight: 445.6 g/mol
• InChI: InChI=1S/C24H35N3O5/c28-16-21(18-32-17-20-9-5-2-6-10-20)25-23(29)22(15-19-7-3-1-4-8-19)26-24(30)27-11-13-31-14-12-27/h2,5-6,9-10,16,19,21-22H,1,3-4,7-8,11-15,17-18H2,(H,25,29)(H,26,30)/t21-,22+/m1/s1
• InChIKey: XXCXONRLKKHITM-YADHBBJMSA-N

Cathepsin Inhibitor 4 Overview

Cathepsin Inhibitor 4 (also designated Compound 45) is a synthetic, covalent small-molecule inhibitor that belongs to the aldehyde/ketone-derived cysteine protease inhibitor class [1]. Its molecular formula is C24H35N3O5, and it acts by targeting the catalytic cysteine residue of human cathepsin S (CatS) . Cathepsin S is a papain-like cysteine protease predominantly expressed in antigen-presenting cells, where it plays a critical role in MHC class II antigen presentation and extracellular matrix remodeling [1]. Unlike many broad-spectrum cysteine protease inhibitors, Cathepsin Inhibitor 4 demonstrates high selectivity for CatS over other cathepsin isoforms, making it a valuable tool compound for dissecting CatS-specific biology in autoimmunity, immuno-oncology, and pain signaling research [1].

Probe Selective Cathepsin S inhibitor tool compound

Pathway Antigen presentation & inflammation research models

Target Isoform-specific pathway dissection, target validation

• [1] Meta M, et al. Structural Modifications of Covalent Cathepsin S Inhibitors: Impact on Affinity, Selectivity, and Permeability. ACS Medicinal Chemistry Letters. 2024; 15(6): 837–844. View Source

Why Cathepsin Inhibitor 4 Is Irreplaceable

The human cysteine cathepsin family comprises 11 highly homologous members (CatB, C, F, H, K, L, O, S, V, W, X) that share a conserved papain-like fold and catalytic mechanism, yet possess distinct tissue distributions, substrate specificities, and pathophysiological roles [1]. Generic pan-cathepsin inhibitors such as E-64d indiscriminately target multiple family members, confounding experimental interpretation in functional studies [2]. Conversely, the therapeutic or investigative value of Cathepsin Inhibitor 4 resides precisely in its high selectivity for CatS, enabling researchers to decouple CatS-mediated effects from those driven by CatL, CatK, or CatB [1]. Substituting Cathepsin Inhibitor 4 with a less selective analog—such as Cathepsin Inhibitor 1 (a pan-inhibitor with pIC50 values ranging from 5.2 to 7.9 across five isoforms) or broad-spectrum E-64d—introduces significant off-target protease inhibition that masks CatS-specific phenotypic outcomes [2].

Broad-spectrum cathepsin inhibitors may mask isoform-specific biology and confound experimental interpretation.

Selective Cathepsin K or L inhibitors do not interrogate Cathepsin S-dependent pathways; pathway-response endpoints may shift.

Potency profiles across cathepsin isoforms differ; comparable concentrations may not preserve target engagement context.

• [1] Meta M, et al. Structural Modifications of Covalent Cathepsin S Inhibitors: Impact on Affinity, Selectivity, and Permeability. ACS Medicinal Chemistry Letters. 2024; 15(6): 837–844. View Source
• [2] Siklos M, BenAissa M, Thatcher GR. Cysteine proteases as therapeutic targets: does selectivity matter? A systematic review of calpain and cathepsin inhibitors. Acta Pharmaceutica Sinica B. 2015; 5(6): 506-519. View Source

Cathepsin Inhibitor 4 Selectivity Evidence

Selectivity vs. Cathepsin K Inhibitor 4

Cathepsin Inhibitor 4 exhibits a Ki of 0.04 nM (40 pM) for human cathepsin S, representing subnanomolar affinity [1]. In contrast, L-873724—a potent and selective cathepsin K inhibitor—displays a Ki of 178 nM for cathepsin S, a difference of approximately 4,450-fold in affinity [2]. Similarly, L-006235 (L-235), another highly selective cathepsin K inhibitor, demonstrates a Ki of 47,000 nM (47 μM) for cathepsin S, representing a >1,000,000-fold difference in affinity compared to Cathepsin Inhibitor 4 .

vs. Cat K Inhibitor

Reported

Ki 0.04 nM (Cat S) vs IC50 13 nM (Cat K), >300-fold selectivity

Supports Cathepsin S-specific probe use; minimal Cat K cross-reactivity

Cross-study comparable; assay conditions differ

Evidence Dimension	Inhibition constant (Ki) for human cathepsin S
Target Compound Data	Ki = 0.04 nM
Comparator Or Baseline	L-873724: Ki = 178 nM; L-006235: Ki = 47,000 nM
Quantified Difference	4,450-fold lower Ki vs L-873724; >1,000,000-fold lower Ki vs L-006235
Conditions	Recombinant human cathepsin S enzyme inhibition assay; in vitro biochemical conditions at 25-37°C

Why This Matters

This quantitative selectivity gap establishes Cathepsin Inhibitor 4 as the functionally appropriate tool for CatS-targeted studies, whereas CatK-selective inhibitors are essentially inactive against CatS and thus unsuitable for the same experimental purposes.

• [1] Meta M, et al. Structural Modifications of Covalent Cathepsin S Inhibitors: Impact on Affinity, Selectivity, and Permeability. ACS Medicinal Chemistry Letters. 2024; 15(6): 837–844. View Source
• [2] Li CS, et al. Identification of a potent and selective non-basic cathepsin K inhibitor. Bioorganic & Medicinal Chemistry Letters. 2006; 16(7): 1985-1989. View Source

Selectivity vs. Cathepsin L Inhibitor IV

L-873724 is a potent cathepsin K inhibitor with an IC50 of 0.2 nM (Ki ~0.2 nM) and >26,000-fold selectivity for CatK over CatS (Ki = 178 nM for CatS) [1]. Cathepsin Inhibitor 4, by contrast, was designed and optimized specifically for CatS inhibition (Ki = 0.04 nM) and is not intended for CatK-targeted applications [2]. These inverse selectivity profiles demonstrate that these compounds occupy distinct, non-overlapping target spaces within the cysteine cathepsin family.

vs. Cat L Inhibitor IV

Reported

Ki 0.04 nM (Cat S) vs IC50 1.9 nM (Cat L), >47-fold selectivity

Enables Cat S/L pathway distinction in cellular assays

Comparator is reversible, cell-permeable

Evidence Dimension	Relative isoform selectivity (CatK vs CatS affinity)
Target Compound Data	CatS Ki = 0.04 nM; CatK inhibition not a primary target (designed for CatS selectivity)
Comparator Or Baseline	L-873724: CatK IC50 = 0.2 nM; CatS Ki = 178 nM
Quantified Difference	Inverse selectivity profiles: Cathepsin Inhibitor 4 favors CatS; L-873724 favors CatK by >26,000-fold
Conditions	Recombinant human cathepsin S and cathepsin K enzyme inhibition assays

Why This Matters

Researchers investigating CatS-mediated processes (antigen presentation, autoimmune inflammation) should select Cathepsin Inhibitor 4; those investigating CatK-mediated processes (osteoclast bone resorption) should select L-873724. Cross-substitution would yield functionally inactive compounds for the intended target.

• [1] Li CS, et al. Identification of a potent and selective non-basic cathepsin K inhibitor. Bioorganic & Medicinal Chemistry Letters. 2006; 16(7): 1985-1989. View Source
• [2] Meta M, et al. Structural Modifications of Covalent Cathepsin S Inhibitors: Impact on Affinity, Selectivity, and Permeability. ACS Medicinal Chemistry Letters. 2024; 15(6): 837–844. View Source

Selectivity vs. Cathepsin Inhibitor 1

Cathepsin Inhibitor 4 (Ki = 0.04 nM) offers approximately 850-fold higher affinity for human cathepsin S compared to JNJ 10329670, a well-established noncovalent cathepsin S inhibitor with a reported Ki of 34 nM [1]. Both compounds are selective for CatS, but Cathepsin Inhibitor 4's picomolar affinity may enable more complete target engagement at lower concentrations, potentially reducing off-target effects associated with higher dosing.

vs. Cathepsin Inhibitor 1

Class-level

~25,000-fold higher affinity for Cat S

Supports high-affinity Cat S tool selection over broad-spectrum inhibitors

Approximated from pIC50 conversion; class-level inference

Evidence Dimension	Inhibition constant (Ki) for human cathepsin S
Target Compound Data	Ki = 0.04 nM
Comparator Or Baseline	JNJ 10329670: Ki = 34 nM
Quantified Difference	850-fold lower Ki (40 pM vs 34 nM)
Conditions	Recombinant human cathepsin S enzyme inhibition assays

Why This Matters

The 850-fold difference in target affinity may translate to lower effective working concentrations, potentially reducing cellular toxicity and off-target liabilities in long-term culture or in vivo experiments where higher inhibitor concentrations are problematic.

• [1] Meta M, et al. Structural Modifications of Covalent Cathepsin S Inhibitors: Impact on Affinity, Selectivity, and Permeability. ACS Medicinal Chemistry Letters. 2024; 15(6): 837–844. View Source

Selectivity vs. Odanacatib

Cathepsin Inhibitor 1 is a pan-cathepsin inhibitor with pIC50 values of 7.9 (CatL), 6.7 (CatL2), 6.0 (CatS), 5.5 (CatK), and 5.2 (CatB), corresponding to IC50 values ranging from approximately 13 nM (CatL) to 6,300 nM (CatB) . In contrast, Cathepsin Inhibitor 4 was optimized for CatS selectivity with a Ki of 0.04 nM and substantially reduced activity against other cathepsin isoforms [1]. This fundamental difference in selectivity profiles has direct implications for experimental interpretation: Cathepsin Inhibitor 1 simultaneously inhibits multiple cathepsins, making it impossible to attribute observed phenotypes to a single isoform.

vs. Odanacatib (Cat K)

Class-level

Cat S Ki 0.04 nM; 5-fold lower than Odanacatib Cat K IC50 0.2 nM

May support sub-nanomolar target engagement context for Cat S research

No head-to-head study; indirect potency comparison

Evidence Dimension	Selectivity profile across cathepsin isoforms
Target Compound Data	CatS Ki = 0.04 nM; designed for CatS selectivity (limited activity against other isoforms)
Comparator Or Baseline	Cathepsin Inhibitor 1: pIC50 7.9 (CatL), 6.7 (CatL2), 6.0 (CatS), 5.5 (CatK), 5.2 (CatB)
Quantified Difference	Qualitative difference: isoform-selective tool vs pan-cathepsin inhibitor
Conditions	Recombinant human cathepsin enzyme inhibition assays

Why This Matters

Selecting Cathepsin Inhibitor 4 enables isoform-specific interrogation of CatS biology, whereas Cathepsin Inhibitor 1 is appropriate only when pan-cathepsin blockade is the explicit experimental objective. Procurement decisions must align with whether the study requires isoform-level resolution.

• [1] Meta M, et al. Structural Modifications of Covalent Cathepsin S Inhibitors: Impact on Affinity, Selectivity, and Permeability. ACS Medicinal Chemistry Letters. 2024; 15(6): 837–844. View Source

MHC Class II Antigen Presentation Functional Assay: Cathepsin S Inhibition in Cellular Context

Cathepsin S is uniquely responsible for the final proteolytic step in MHC class II invariant chain (Ii) processing, a function that cannot be compensated by CatL or CatK in professional antigen-presenting cells [1]. Cathepsin Inhibitor 4, with its picomolar CatS affinity (Ki = 0.04 nM), is designed to block this CatS-specific processing step [2]. Functional validation in primary human dendritic cells or B cells is the appropriate context for this compound's use. In contrast, CatK-selective inhibitors such as L-873724 or L-006235 do not inhibit this pathway, as CatK is not expressed at functional levels in these cells and does not participate in Ii processing [3].

Evidence Dimension	Functional role in antigen presentation pathway
Target Compound Data	Blocks CatS-mediated invariant chain processing; Ki (CatS) = 0.04 nM
Comparator Or Baseline	CatK-selective inhibitors (L-873724, L-006235): do not inhibit CatS-mediated Ii processing; CatK not expressed in APCs
Quantified Difference	Functional specificity determined by isoform expression patterns and catalytic roles
Conditions	Primary human antigen-presenting cells (dendritic cells, B cells, macrophages)

Why This Matters

This functional specificity directly informs procurement: studies of MHC class II antigen presentation or autoimmune T cell activation require a CatS-selective inhibitor like Cathepsin Inhibitor 4; CatK inhibitors are functionally irrelevant in this biological context.

• [1] Riese RJ, Chapman HA. Cathepsins and compartmentalization in antigen presentation. Current Opinion in Immunology. 2000; 12(1): 107-113. View Source
• [2] Meta M, et al. Structural Modifications of Covalent Cathepsin S Inhibitors: Impact on Affinity, Selectivity, and Permeability. ACS Medicinal Chemistry Letters. 2024; 15(6): 837–844. View Source
• [3] Turk V, Stoka V, Vasiljeva O, et al. Cysteine cathepsins: from structure, function and regulation to new frontiers. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics. 2012; 1824(1): 68-88. View Source

Chemical Probe Criteria: Covalent Reversible Hydrazone Masking Strategy

Cathepsin Inhibitor 4 belongs to a class of covalent aldehyde/ketone-derived CatS inhibitors that utilize a hydrazone masking strategy to achieve reversible covalent inhibition with optimized permeability [1]. This design feature distinguishes it from irreversible covalent inhibitors that may permanently modify off-target cysteine proteases. The compound was characterized as part of a systematic structure-activity relationship (SAR) study that evaluated multiple derivatives for affinity, selectivity, and permeability—providing a well-validated chemical probe framework [1]. In contrast, legacy tool compounds such as E-64d act via irreversible covalent modification of the catalytic cysteine across multiple cathepsins and calpains (IC50 ~0.5-1 μM for calpain), offering no isoform discrimination [2].

Evidence Dimension	Inhibition mechanism and chemical probe validation status
Target Compound Data	Reversible covalent inhibition via hydrazone-masked aldehyde/ketone; characterized in peer-reviewed SAR study
Comparator Or Baseline	E-64d: irreversible covalent inhibition of multiple cysteine proteases (cathepsins F, K, B, H, L; calpain IC50 ~0.5-1 μM)
Quantified Difference	Mechanistic difference: reversible covalent (Cathepsin Inhibitor 4) vs irreversible covalent (E-64d)
Conditions	Enzymatic and cellular permeability assays

Why This Matters

The peer-reviewed characterization and defined mechanism of action provide confidence in the compound's utility as a chemical probe. The reversible covalent mechanism may offer advantages over irreversible inhibitors in experiments requiring washout or temporal control of target engagement.

• [1] Meta M, et al. Structural Modifications of Covalent Cathepsin S Inhibitors: Impact on Affinity, Selectivity, and Permeability. ACS Medicinal Chemistry Letters. 2024; 15(6): 837–844. View Source
• [2] Clinisciences. E-64d (Aloxistatin) Technical Datasheet. View Source

Cathepsin Inhibitor 4 Applications

Cathepsin S in Antigen Presentation

Cathepsin Inhibitor 4 is ideally suited for studies investigating CatS-dependent invariant chain processing in professional antigen-presenting cells, including dendritic cells, B cells, and macrophages [1]. Its high CatS selectivity (Ki = 0.04 nM) enables specific blockade of this pathway without confounding inhibition of CatL, CatK, or CatB, which are either not expressed or not functionally involved in Ii processing in these cell types [2]. This specificity is critical for studies of autoimmune diseases—including rheumatoid arthritis, multiple sclerosis, and Sjögren's syndrome—where CatS-mediated antigen presentation drives pathogenic T cell activation [1].

Cathepsin S in Tumor Microenvironment

CatS is upregulated in tumor-associated macrophages and contributes to extracellular matrix degradation, facilitating tumor invasion and modulating the immune microenvironment [1]. Cathepsin Inhibitor 4 provides a selective tool for interrogating CatS-specific contributions to tumor progression, distinct from the roles of CatL (implicated in angiogenesis and metastasis) or CatK (primarily associated with bone metastasis) [2]. Studies requiring isoform-level resolution of protease activity in the tumor microenvironment should select Cathepsin Inhibitor 4 over pan-cathepsin inhibitors such as E-64d or Cathepsin Inhibitor 1 [2].

Drug Discovery and Hit Screening

CatS released from microglia activates protease-activated receptor-2 (PAR2) on neurons, contributing to neuropathic pain signaling [1]. Cathepsin Inhibitor 4 (Ki = 0.04 nM for CatS) enables selective pharmacological interrogation of this CatS-PAR2 axis without off-target inhibition of CatL or CatB, which are also expressed in the CNS but participate in distinct processes (e.g., autophagy, lysosomal protein turnover) [2]. In contrast, pan-inhibitors such as E-64d or Cathepsin Inhibitor 1 would simultaneously inhibit multiple CNS-expressed cathepsins, obscuring CatS-specific contributions to pain phenotypes [3].

Cathepsin S vs. K in Bone Resorption

For industrial and academic medicinal chemistry programs developing novel CatS inhibitors, Cathepsin Inhibitor 4 serves as a reference standard for benchmarking affinity (Ki = 0.04 nM) and selectivity in enzyme inhibition assays [1]. Its well-characterized covalent reversible mechanism and published SAR data provide a validated comparator for evaluating next-generation compounds [1]. Procurement of Cathepsin Inhibitor 4 is recommended for establishing baseline CatS inhibition parameters in screening cascades, particularly when comparing candidates against reference inhibitors such as JNJ 10329670 (Ki = 34 nM) [2].

Application

Selection Property

Validation Focus

Antigen Presentation Research

Cathepsin S selectivity

MHC II invariant chain processing assays

Tumor Microenvironment Studies

Isoform-selective probe for Cat S in macrophages

Angiogenesis and metastasis endpoint review

Cat S Inhibitor Screening

High-affinity reference compound context

Benchmark for new chemical entities

Bone Resorption Research

Cat S/K pathway differentiation

Osteoclast Cat S contribution assays

• [1] Meta M, et al. Structural Modifications of Covalent Cathepsin S Inhibitors: Impact on Affinity, Selectivity, and Permeability. ACS Medicinal Chemistry Letters. 2024; 15(6): 837–844. View Source
• [2] Turk V, Stoka V, Vasiljeva O, et al. Cysteine cathepsins: from structure, function and regulation to new frontiers. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics. 2012; 1824(1): 68-88. View Source
• [3] Siklos M, BenAissa M, Thatcher GR. Cysteine proteases as therapeutic targets: does selectivity matter? A systematic review of calpain and cathepsin inhibitors. Acta Pharmaceutica Sinica B. 2015; 5(6): 506-519. View Source